Cas no 2639-78-3 (Acetic acid,2-(2,5-dichloro-4-hydroxyphenoxy)-)

Acetic acid,2-(2,5-dichloro-4-hydroxyphenoxy)- structure
2639-78-3 structure
Product Name:Acetic acid,2-(2,5-dichloro-4-hydroxyphenoxy)-
CAS No:2639-78-3
MF:C8H6Cl2O4
MW:237.03684091568
CID:256125
PubChem ID:151029
Update Time:2025-04-19

Acetic acid,2-(2,5-dichloro-4-hydroxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-(2,5-dichloro-4-hydroxyphenoxy)-
    • 2-(2,5-dichloro-4-hydroxyphenoxy)acetic acid
    • (2,5-Dichloro-4-hydroxyphenoxy)acetic acid
    • Acetic acid, (2,5-dichloro-4-hydroxyphenoxy)-
    • NS00066836
    • 2,5-Dichloro-4-hydroxyphenoxyacetic acid
    • 4-OH-2,5-D
    • 2639-78-3
    • DTXSID00180992
    • 4-Hydroxy-2,5-dichloropphenoxyacetic acid
    • Inchi: 1S/C8H6Cl2O4/c9-4-2-7(14-3-8(12)13)5(10)1-6(4)11/h1-2,11H,3H2,(H,12,13)
    • InChI Key: UENNJUJWZAJJIG-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=CC=1OCC(=O)O)Cl)O

Computed Properties

  • Exact Mass: 235.96438
  • Monoisotopic Mass: 235.964314
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 66.8

Experimental Properties

  • Density: 1.613
  • Boiling Point: 397.4°Cat760mmHg
  • Flash Point: 194.2°C
  • Refractive Index: 1.608
  • PSA: 66.76
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd